Cas no 1388047-09-3 (7-Bromo-2-chloro-6-cyano-1H-benzimidazole)

• Product Name: 7-Bromo-2-chloro-6-cyano-1H-benzimidazole
• CAS No: 1388047-09-3
• MF: C₈H₃BrClN₃
• MW: 256.486519098282
• CID: 4824131
• Update Time: 2025-06-11

7-Bromo-2-chloro-6-cyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-chloro-6-cyano-1H-benzimidazole

• Inchi： 1S/C8H3BrClN3/c9-6-4(3-11)1-2-5-7(6)13-8(10)12-5/h1-2H,(H,12,13)
• InChI Key： IYBDEEHCYRUNAZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC2=C1N=C(N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• XLogP3: 2.9
• Topological Polar Surface Area: 52.5

Additional information on 7-Bromo-2-chloro-6-cyano-1H-benzimidazole

7-Bromo-2-chloro-6-cyano-1H-benzimidazole (CAS No. 1388047-09-3): A Versatile Scaffold in Modern Pharmaceutical Research

The compound 7-Bromo-2-chloro-6-cyano-1H-benzimidazole (CAS No. 1388047-09-3) represents a significant molecular scaffold in the realm of pharmaceutical chemistry, characterized by its unique structural features and broad applicability in drug discovery. This heterocyclic compound, featuring a benzimidazole core substituted with bromo, chloro, and cyano functional groups, has garnered considerable attention due to its potential as a key intermediate in the synthesis of bioactive molecules.

Benzimidazoles are a class of nitrogen-containing heterocycles that have long been recognized for their diverse pharmacological properties. The benzimidazole moiety is a privileged scaffold in medicinal chemistry, contributing to the development of numerous therapeutic agents across various therapeutic domains. The introduction of halogen atoms and cyano groups at specific positions on the benzimidazole ring enhances its reactivity and functionalization potential, making it an invaluable building block for constructing novel pharmacophores.

The presence of both bromo and chloro substituents on the benzimidazole ring imparts unique electronic and steric properties to the molecule. These substituents are particularly useful in medicinal chemistry for facilitating further chemical modifications through cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings. These reactions are pivotal in the synthesis of complex organic molecules, enabling the construction of intricate drug-like structures with tailored biological activities.

The cyano group at the 6-position of the benzimidazole ring adds another layer of reactivity, allowing for nucleophilic addition reactions and transformations into other functional groups such as carboxamides or amides. This versatility makes 7-Bromo-2-chloro-6-cyano-1H-benzimidazole a valuable precursor in the synthesis of various bioactive compounds, including kinase inhibitors, antiviral agents, and anticancer drugs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases, which play critical roles in signal transduction pathways associated with numerous diseases. The benzimidazole scaffold has been extensively explored in this context, with several kinase inhibitors entering clinical trials. The compound 7-Bromo-2-chloro-6-cyano-1H-benzimidazole has emerged as a promising intermediate in the synthesis of novel kinase inhibitors due to its ability to undergo facile functionalization and its potential to interact with key residues in the kinase active site.

Moreover, the compound has shown promise in the development of antiviral agents. The benzimidazole core is known to exhibit inhibitory activity against various viral enzymes, including polymerases and proteases. The halogenated and cyano-substituted derivatives of benzimidazoles have been particularly investigated for their ability to disrupt viral replication cycles. For instance, recent studies have highlighted the potential of substituted benzimidazoles as inhibitors of viral proteases, which are essential for viral maturation and assembly.

The cyano group in 7-Bromo-2-chloro-6-cyano-1H-benzimidazole also facilitates its transformation into other pharmacologically relevant moieties. For example, hydrolysis of the cyano group can yield a carboxylic acid derivative, which can be further modified into esters or amides. These functional groups are commonly found in biologically active compounds and can contribute to improved solubility, bioavailability, and metabolic stability.

The bromo and chloro substituents on the benzimidazole ring also serve as handles for further derivatization through transition-metal-catalyzed cross-coupling reactions. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the benzimidazole core, expanding its structural diversity and potentially enhancing its biological activity. For instance, Suzuki-Miyaura cross-coupling reactions have been employed to introduce phenyl or heterocyclic aryl groups at positions 2', 3', or 5' relative to the bromo or chloro substituents.

In conclusion, 7-Bromo-2-chloro-6-cyano-1H-benzimidazole (CAS No. 1388047-09-3) is a versatile molecular scaffold with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts aimed at developing next-generation therapeutic agents.